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Compound of Interest

Compound Name: Fadraciclib

Cat. No.: B1671856 Get Quote

Technical Support Center: Fadraciclib
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage, stability, and handling of

Fadraciclib.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for Fadraciclib powder?

A1: For long-term storage, Fadraciclib in its solid (powder) form should be stored at -20°C.[1]

[2][3][4] Under these conditions, it is stable for at least three to four years.[1][2] Some suppliers

also indicate that storage at 4°C is suitable for shorter periods of up to six months.[3]

Q2: How should Fadraciclib be handled upon receipt?

A2: Fadraciclib is typically shipped at room temperature.[1][5] Once received, the powder

should be stored at -20°C for long-term stability.[1][2][3][4]

Q3: What is the stability of Fadraciclib once it is dissolved in a solvent?

A3: The stability of Fadraciclib in a solvent is significantly less than in its solid form and

depends on the storage temperature. Stock solutions in DMSO can be stored at -80°C for up to

one year or at -20°C for one to six months.[2][3][6] To avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solutions into smaller volumes.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1671856?utm_src=pdf-interest
https://www.benchchem.com/product/b1671856?utm_src=pdf-body
https://www.benchchem.com/product/b1671856?utm_src=pdf-body
https://www.benchchem.com/product/b1671856?utm_src=pdf-body
https://www.caymanchem.com/product/36119/fadraciclib
https://www.selleckchem.com/products/fadraciclib.html
https://www.probechem.com/products_CYC065.html
https://file.medchemexpress.com/batch_PDF/HY-101212/Fadraciclib-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/36119/fadraciclib
https://www.selleckchem.com/products/fadraciclib.html
https://www.probechem.com/products_CYC065.html
https://www.benchchem.com/product/b1671856?utm_src=pdf-body
https://www.benchchem.com/product/b1671856?utm_src=pdf-body
https://www.caymanchem.com/product/36119/fadraciclib
https://www.selleckchem.com/datasheet/fadraciclib-S737101-DataSheet.html
https://www.caymanchem.com/product/36119/fadraciclib
https://www.selleckchem.com/products/fadraciclib.html
https://www.probechem.com/products_CYC065.html
https://file.medchemexpress.com/batch_PDF/HY-101212/Fadraciclib-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1671856?utm_src=pdf-body
https://www.benchchem.com/product/b1671856?utm_src=pdf-body
https://www.selleckchem.com/products/fadraciclib.html
https://www.probechem.com/products_CYC065.html
https://www.medchemexpress.com/CYC065.html
https://www.selleckchem.com/products/fadraciclib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: In which solvents is Fadraciclib soluble?

A4: Fadraciclib is soluble in DMSO.[1][2] For in vivo studies, formulations often involve a

combination of DMSO, PEG300, Tween-80, and either an aqueous solution or corn oil.[2][6] It

is advised to use fresh, moisture-free DMSO as its hygroscopic nature can reduce the solubility

of Fadraciclib.[2]

Q5: Are there any known incompatibilities for Fadraciclib?

A5: Yes, Fadraciclib is incompatible with strong acids and alkalis, as well as strong oxidizing

and reducing agents.[7] Contact with these substances should be avoided to prevent

degradation.
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Issue Possible Cause Recommended Solution

Difficulty dissolving Fadraciclib

powder

1. Use of old or moisture-

absorbed DMSO. 2. Incorrect

solvent. 3. Insufficient mixing.

1. Use fresh, anhydrous

DMSO.[2] 2. Confirm that

DMSO is the appropriate

solvent for your intended

concentration.[1][2] 3. Gentle

heating and/or sonication can

aid in the dissolution of the

compound in some

formulations.[6]

Precipitation observed in stock

solution after thawing

1. Solution concentration is too

high for the storage

temperature. 2. Repeated

freeze-thaw cycles.

1. Gently warm the solution

and vortex to redissolve. If the

issue persists, consider

preparing a more dilute stock

solution. 2. Prepare smaller

aliquots of the stock solution to

avoid multiple freeze-thaw

cycles.[2]

Unexpected loss of biological

activity in experiments

1. Improper storage of the

stock solution. 2. Degradation

of the compound due to age or

improper handling. 3. For in

vivo formulations, the working

solution was not used

immediately.

1. Ensure stock solutions are

stored at -80°C for long-term

stability and have not been

subjected to frequent freeze-

thaw cycles.[2][6] 2. Use a

fresh vial of Fadraciclib powder

to prepare a new stock

solution. 3. It is recommended

that working solutions for in

vivo experiments be prepared

freshly on the day of use.[2][6]

Color change in the solid

compound or solution

1. Potential degradation due to

exposure to light, incompatible

substances, or improper

storage temperatures.

1. Discard the

compound/solution. Use a

new, properly stored vial of

Fadraciclib. Ensure storage

conditions protect from light
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and are maintained at the

recommended temperature.

Storage and Stability Data
Solid Fadraciclib

Storage

Temperature
Duration Stability Reference

-20°C ≥ 4 years Stable [1]

-20°C 3 years Stable [2][4]

4°C 2 years Stable [4]

4°C 6 months Stable [3]

Fadraciclib in Solvent (DMSO)

Storage

Temperature
Duration Stability Reference

-80°C 1 year Stable [2][4][6]

-20°C 6 months Stable [3][4][6]

-20°C 1 month Stable [2]

Experimental Protocols
Protocol for Preparation of Fadraciclib Stock Solution

Materials:

Fadraciclib powder

Anhydrous DMSO
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Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

1. Allow the Fadraciclib vial to equilibrate to room temperature before opening to prevent

condensation.

2. Weigh the desired amount of Fadraciclib powder in a sterile tube.

3. Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 80 mg/mL).[2][6]

4. Vortex the solution until the Fadraciclib is completely dissolved. Gentle warming or

sonication may be applied if necessary.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -80°C for long-term storage (up to 1 year).[2][4][6]
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Fadraciclib Stability Assessment Workflow
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Caption: Workflow for assessing the stability of Fadraciclib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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